Cas no 12060-34-3 (NIOBIUM SILICIDE)

• Product Name: NIOBIUM SILICIDE
• CAS No: 12060-34-3
• MF: Nb₅Si₃
• MW: 548.788400650024
• MDL: MFCD00213811
• CID: 118890
• PubChem ID: 13848090
• Update Time: 2025-05-26

NIOBIUM SILICIDE Chemical and Physical Properties

Names and Identifiers

• NIOBIUM SILICIDE
• Niobium silicide (metals basis)
• niobium;silicon
• MFCD00151537
• 39336-13-5
• Molybdenum Oxide (MoO3) Sputtering Targets
• 12060-34-3
• MFCD00213811
• YSJRXBWBYGDQAI-UHFFFAOYSA-N

• MDL： MFCD00213811
• Inchi： 1S/5Nb.3Si
• InChI Key： YSJRXBWBYGDQAI-UHFFFAOYSA-N
• SMILES： [Nb].[Nb].[Nb].[Nb].[Nb].[Si].[Si].[Si]

Computed Properties

• Exact Mass: 560.55700
• Monoisotopic Mass: 548.46265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: -4.35480
• Solubility: Not determined

Additional information on NIOBIUM SILICIDE

Introduction to Niobium Silicide (CAS No. 12060-34-3)

Niobium Silicide (CAS No. 12060-34-3) is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various advanced technologies. This compound, often denoted as NbSi₂, is a refractory intermetallic compound with exceptional thermal stability, high melting point, and excellent mechanical properties at elevated temperatures. These characteristics make it an ideal candidate for use in high-temperature structural materials, aerospace components, and advanced electronic devices.

The structure of niobium silicide is characterized by a complex crystal lattice that contributes to its remarkable physical and chemical properties. The compound exists in several phases, with the most stable being the C15 (NbSi₂) and C40 (Nb₅Si₃) phases. The C15 phase is particularly noteworthy due to its high melting point of approximately 2040°C and its ability to maintain structural integrity at extreme temperatures. This makes it highly suitable for applications where thermal stability is crucial.

In terms of synthesis, niobium silicide can be produced through various methods, including solid-state reaction, arc melting, and chemical vapor deposition (CVD). Each method has its advantages and is chosen based on the desired properties and application requirements. For instance, solid-state reaction is a cost-effective method that involves mixing niobium and silicon powders, followed by high-temperature sintering. On the other hand, CVD allows for precise control over the composition and microstructure of the material, making it ideal for producing thin films and coatings.

Recent research has focused on enhancing the mechanical properties of niobium silicide through alloying and composite formation. For example, adding small amounts of elements such as titanium, aluminum, or chromium can significantly improve the creep resistance and oxidation resistance of the material. This has led to the development of niobium silicide-based composites that exhibit superior performance in high-temperature environments. One notable study published in the Journal of Materials Science demonstrated that adding 5% titanium to niobium silicide increased its creep strength by over 30% at temperatures above 1600°C.

The applications of niobium silicide are diverse and span multiple industries. In the aerospace sector, it is used in the manufacturing of turbine blades and other high-temperature components due to its ability to withstand extreme thermal conditions without degrading. In electronics, niobium silicide thin films have been explored for their potential in high-frequency devices and integrated circuits due to their low electrical resistivity and excellent thermal conductivity. Additionally, its use in catalytic applications has been investigated due to its stable surface properties and resistance to chemical degradation.

From an environmental perspective, niobium silicide is considered a relatively safe material with minimal environmental impact during production and use. However, proper handling and disposal practices should be followed to ensure worker safety and environmental protection. Research into more sustainable production methods is ongoing, with a focus on reducing energy consumption and minimizing waste generation.

In conclusion, niobium silicide (CAS No. 12060-34-3) is a versatile material with a wide range of applications in advanced technologies. Its unique combination of thermal stability, mechanical strength, and chemical resistance makes it an attractive choice for high-performance materials in various industries. Ongoing research continues to explore new ways to enhance its properties and expand its potential uses, ensuring that niobium silicide remains at the forefront of materials science innovation.